
3-Bromo-5-(trifluoromethoxy)phenylboronic acid
structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:

3-Bromo-5-

(trifluoromethoxy)phenylboronic

acid

Cat. No.: B1372499 Get Quote

An In-depth Technical Guide to 3-Bromo-5-(trifluoromethoxy)phenylboronic acid: Structure,

Synthesis, and Application

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung Verfasst

von: Ihrem leitenden Anwendungswissenschaftler

Zusammenfassung für die Geschäftsleitung
3-Brom-5-(trifluormethoxy)phenylboronsäure ist ein hochentwickelter chemischer Baustein, der

für die moderne medizinische Chemie und die Entdeckung von niedermolekularen

Medikamenten von entscheidender Bedeutung ist. Seine molekulare Architektur, die sich durch

eine elektronenarme Trifluormethoxygruppe und ein strategisch platziertes Bromatom

auszeichnet, bietet eine duale Reaktivität, die eine sequentielle, kontrollierte Einführung von

molekularer Komplexität ermöglicht. Dieser Leitfaden bietet eine umfassende technische

Untersuchung der Verbindung, von ihrer Synthese bis zu ihrer Anwendung in der Palladium-

katalysierten Kreuzkupplung, insbesondere der Suzuki-Miyaura-Reaktion. Wir konsolidieren

bewährte Protokolle, mechanistische Erkenntnisse und Strategien zur Fehlerbehebung, um

Forschern die Möglichkeit zu geben, dieses vielseitige Reagenz effektiv in ihren

Arzneimittelentwicklungsprogrammen einzusetzen.
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Strategische Bedeutung in der
Arzneimittelentwicklung
Die Integration von Fluor in pharmazeutische Wirkstoffe ist eine bewährte Strategie zur

Verbesserung pharmakokinetischer und pharmakodynamischer Eigenschaften. Die

Trifluormethoxygruppe (-OCF3) ist in dieser Hinsicht besonders vorteilhaft. Im Gegensatz zur

verwandten Trifluormethylgruppe (-CF3) bietet die -OCF3-Gruppe eine einzigartige

Kombination aus hoher Lipophilie und metabolischer Stabilität, während sie gleichzeitig als

schwacher Wasserstoffbrückenakzeptor fungieren kann.[1][2] Diese Eigenschaften können zu

einer verbesserten Zellmembranpermeabilität, einer erhöhten metabolischen Halbwertszeit und

einer optimierten Bindungsaffinität am Zielort führen.

3-Brom-5-(trifluormethoxy)phenylboronsäure nutzt diese Vorteile, indem es die -OCF3-Gruppe

in ein Gerüst einbettet, das für die Fragment-basierte Wirkstoffentdeckung und die Optimierung

von Leitsubstanzen vorbereitet ist. Das Vorhandensein sowohl einer Boronsäure als auch

eines Bromatoms ermöglicht eine orthogonale Synthesestrategie, bei der jede Position selektiv

in nachfolgenden Kreuzkupplungsreaktionen funktionalisiert werden kann.

Molekulare Struktur und Reaktivitätsanalyse
Die chemische Persönlichkeit von 3-Brom-5-(trifluormethoxy)phenylboronsäure wird durch das

Zusammenspiel ihrer funktionellen Gruppen bestimmt.

Boronsäure (-B(OH)₂): Dies ist der primäre reaktive Angriffspunkt für die Suzuki-Miyaura-

Kreuzkupplung, der die Bildung einer neuen Kohlenstoff-Kohlenstoff-Bindung ermöglicht.

Bromatom (-Br): Als vielseitige Austrittsgruppe ermöglicht es eine zweite Kupplungsreaktion,

typischerweise unter etwas schärferen Bedingungen als die Boronsäure-Kupplung. Die

Reaktivitätsreihenfolge für Halogene in der oxidativen Addition an Palladium(0) ist I > Br >

Cl.[3]

Trifluormethoxygruppe (-OCF₃): Als stark elektronenziehende Gruppe beeinflusst sie die

Elektronendichte des aromatischen Rings erheblich. Dies erhöht die Reaktivität des

Bromatoms bei der oxidativen Addition und beeinflusst die Kinetik der

Transmetallierungsstufe, an der die Boronsäure beteiligt ist.
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Strukturelle und reaktive Merkmale

Funktionelle Gruppen

3-Brom-5-(trifluormethoxy)phenylboronsäure

Boronsäure
(-B(OH)₂)

Bromatom
(-Br)

Trifluormethoxygruppe
(-OCF₃)

Duale Reaktivität

Suzuki-Kupplung #1 Suzuki-Kupplung #2
(oder andere Kupplungen)

Moduliert die Reaktivität
(elektronenziehend)
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Katalytischer Zyklus der Suzuki-Miyaura-Kupplung
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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